![molecular formula C17H13F2N5O2S B2965119 N-[4-cyano-3-(4-fluoro-3-methylanilino)-1H-pyrazol-5-yl]-4-fluorobenzenesulfonamide CAS No. 1031703-86-2](/img/structure/B2965119.png)
N-[4-cyano-3-(4-fluoro-3-methylanilino)-1H-pyrazol-5-yl]-4-fluorobenzenesulfonamide
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Description
N-[4-cyano-3-(4-fluoro-3-methylanilino)-1H-pyrazol-5-yl]-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H13F2N5O2S and its molecular weight is 389.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity
Synthesis Approaches
A variety of methods have been developed for synthesizing sulfonamide derivatives, including N-[4-cyano-3-(4-fluoro-3-methylanilino)-1H-pyrazol-5-yl]-4-fluorobenzenesulfonamide, demonstrating their versatile chemical frameworks. These methods involve electrophilic cyanation reactions, facilitating the construction of complex benzonitriles, which are crucial intermediates in pharmaceuticals and agrochemicals (Anbarasan, Neumann, & Beller, 2011).
Bioactivity and Potential Applications
Studies have shown that certain sulfonamide derivatives exhibit significant bioactivity, including cytotoxicity against tumor cells and inhibition of carbonic anhydrase enzymes. These properties suggest potential applications in cancer therapy and enzyme inhibition (Gul et al., 2016). Furthermore, sulfonamide compounds have been explored for their roles in DNA binding and cleavage, showcasing their therapeutic potential in targeting genetic materials (González-Álvarez et al., 2013).
Chemical Properties and Mechanisms
Chemical Transformations
The compound and its derivatives have been utilized in organocatalytic transformations, including 1,4-addition and fluorination reactions, to produce fluorinated products with significant yields. These reactions highlight the compound's versatility in synthetic chemistry applications (Li et al., 2012).
Antimicrobial Properties
Sulfonamide derivatives have also been studied for their antimicrobial activities, providing a foundation for developing new antimicrobial agents. These studies contribute to the understanding of the structural requirements for antimicrobial efficacy (Abbas et al., 2017).
properties
IUPAC Name |
N-[4-cyano-5-(4-fluoro-3-methylanilino)-1H-pyrazol-3-yl]-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2N5O2S/c1-10-8-12(4-7-15(10)19)21-16-14(9-20)17(23-22-16)24-27(25,26)13-5-2-11(18)3-6-13/h2-8H,1H3,(H3,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOHSIBUPWQIPMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC2=C(C(=NN2)NS(=O)(=O)C3=CC=C(C=C3)F)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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